N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(4-methoxyanilino)piperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C17H21N3O2S/c1-12-18-16(11-23-12)17(21)20-9-3-4-14(10-20)19-13-5-7-15(22-2)8-6-13/h5-8,11,14,19H,3-4,9-10H2,1-2H3
• InChI Key: VTZZSRNUUNDXDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCCC(C2)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the piperidine class of compounds and has been studied for its biochemical and physiological effects on the body.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes in the body, which are involved in the inflammatory response. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine has a range of biochemical and physiological effects on the body. It has been shown to reduce inflammation, pain, and tumor growth in animal models. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine in lab experiments is its specificity. It has been shown to have a high degree of selectivity for certain enzymes, which makes it a valuable tool for studying the role of these enzymes in disease processes. However, one limitation of using this compound is its complexity and cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine. One area of interest is the development of new drugs based on this compound. It has shown promise as an anti-inflammatory and analgesic agent, and further research may lead to the development of new treatments for a range of diseases. Another area of interest is the study of the mechanism of action of this compound. A better understanding of how it works may lead to the development of more effective treatments. Finally, there is a need for more research on the safety and toxicity of N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine, particularly in humans.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the thiazole ring, which is then coupled with the piperidine ring to form the final product. The synthesis of this compound is complex and requires careful attention to detail to ensure purity and yield.

Scientific Research Applications

N-(4-methoxyphenyl)-1-[(2-methyl-1,3-thiazol-4-yl)carbonyl]-3-piperidinamine has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for the development of new drugs.